molecular formula C16H13F3N2O3 B8731692 [4-({[2-(Trifluoromethyl)phenyl]carbamoyl}amino)phenyl]acetic acid

[4-({[2-(Trifluoromethyl)phenyl]carbamoyl}amino)phenyl]acetic acid

Cat. No.: B8731692
M. Wt: 338.28 g/mol
InChI Key: VMJUBYSIBVIQQI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[4-({[2-(Trifluoromethyl)phenyl]carbamoyl}amino)phenyl]acetic acid is a useful research compound. Its molecular formula is C16H13F3N2O3 and its molecular weight is 338.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H13F3N2O3

Molecular Weight

338.28 g/mol

IUPAC Name

2-[4-[[2-(trifluoromethyl)phenyl]carbamoylamino]phenyl]acetic acid

InChI

InChI=1S/C16H13F3N2O3/c17-16(18,19)12-3-1-2-4-13(12)21-15(24)20-11-7-5-10(6-8-11)9-14(22)23/h1-8H,9H2,(H,22,23)(H2,20,21,24)

InChI Key

VMJUBYSIBVIQQI-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)C(F)(F)F)NC(=O)NC2=CC=C(C=C2)CC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of ethyl 4-[N′-(2-trifluoromethylphenyl)ureido]phenylacetate (1.93 g, 5.27 mmol) in THF (10 ml) was added 1 N NaOH (10 ml) and the reaction mixture was heated under reflux for 5 hr. After cooled to room temperature, the mixture was poured into ice-1 N HCl. The resulting precipitate was collected under a reduced pressure and the crude solid was recrystallized from MeOH—CHCl3-IPE to give 4-[N′-(2-trifluoromethylphenyl)ureido]phenylacetic acid (910 mg, 51%) as a white crystalline powder. mp 224–225° C.; 1H-NMR (DMSO-d6) δ 3.50 (s, 2 H), 7.18 (d, J=8.3 Hz, 2 H), 7.25–7.29 (m, 1 H), 7.40 (d, J=8.3 Hz, 2 H), 7.62–7.69 (m, 2 H), 7.95–7.97 (m, 1 H), 8.06 (s, 1 H), 9.37 (s, 1 H), 12.27 (br s, 1 H); Anal. Calcd for C16H13F3N2O3: C, 56.81; H, 3.87; N, 8.28; F, 16.85. Found: C, 56.68; H, 3.87; N, 8.16; F, 16.89.
Name
ethyl 4-[N′-(2-trifluoromethylphenyl)ureido]phenylacetate
Quantity
1.93 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
ice-1
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Two

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